1-Methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid

• IUPAC Name: 1-methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c1-14-11(15)8-7-10(13(16)17)12(14)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3,(H,16,17)
• InChI Key: AHVBATBBFVYBGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CCC1=O)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

“1-Methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid” is a chemical compound with the molecular formula C13H15NO3. It has a molecular weight of 233.27. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H15NO3/c1-14-11(15)8-7-10(13(16)17)12(14)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3,(H,16,17)/t10-,12+/m0/s1.

Physical And Chemical Properties Analysis

The compound is solid in its physical form.

Scientific Research Applications

Antibacterial Agents Synthesis

1-Methyl-6-oxo-2-phenylpiperidine-3-carboxylic acid derivatives have been studied for their antibacterial properties. Aziz-ur-Rehman et al. (2017) synthesized a series of 1,3,4-oxadiazole, sulfamoyl, and piperidine derivatives starting from various aralkyl/aryl carboxylic acids. These derivatives exhibited valuable antibacterial activities, indicating the potential of this compound in the development of new antibacterial agents (Aziz‐ur‐Rehman et al., 2017).

Drug Development and Metabolic Studies

The compound has been used as a core structure in developing potent and selective inhibitors of the 11β-hydroxysteroid dehydrogenase type 1 enzyme, which is a target for type-2 diabetes treatment. B. Latli et al. (2017) prepared drug candidates labeled with carbon-13 and carbon-14 to facilitate drug metabolism, pharmacokinetics, bioanalytical, and other studies, showcasing the application of this compound in complex drug development processes (B. Latli et al., 2017).

Coordination Chemistry and Material Science

Caiming Liu et al. (2009) reported the synthesis of novel lanthanide-organic coordination polymeric networks using a derivative of this compound. These networks exhibit unique three-dimensional architectures, contributing to the field of material science and coordination chemistry (Caiming Liu et al., 2009).

Polymer Science for Biological Applications

In the field of polymer science, this compound derivatives have been investigated for their potential as endosomolytic polymers. P. Ferruti et al. (2000) synthesized poly(amido-amine)s with variations of this compound, demonstrating significant differences in the basicity of amino groups and exploring their application in delivering therapeutic agents (P. Ferruti et al., 2000).